3-Methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid
Overview
Description
“3-Methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid” is a derivative of tetrahydroquinoxaline . Tetrahydroquinoxaline is a reactant that undergoes acceptorless hydrogenation and dehydrogenation in the presence of a molecular iron catalyst . It is part of a larger group of compounds known as isoquinoline alkaloids, which are known for their diverse biological activities against various infective pathogens and neurodegenerative disorders .
Scientific Research Applications
- Antimicrobial Agents : Researchers have explored derivatives of this compound for their antimicrobial activity. By modifying the structure, scientists aim to develop novel antibiotics or antifungal agents .
- Neuroprotective Properties : Some studies suggest that quinoxaline derivatives, including this compound, exhibit neuroprotective effects. They may play a role in preventing neurodegenerative diseases .
- Versatile Building Block : 3-Methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid serves as a valuable building block in organic synthesis. Chemists use it to construct more complex molecules with diverse applications .
- Polymerization Catalysts : Researchers investigate its potential as a catalyst in polymerization reactions. By incorporating this compound, they aim to enhance polymer properties .
- Sensor Development : Quinoxaline derivatives, including this compound, have been explored for their electrochemical properties. They could serve as sensing materials for detecting specific analytes .
- Enzyme Inhibitors : Scientists study the interaction of this compound with enzymes. It may act as an inhibitor, affecting enzyme activity and potentially leading to therapeutic applications .
- Receptor Ligands : Researchers investigate its binding affinity to specific receptors. Understanding its interactions with biological targets can guide drug design and development .
Medicinal Chemistry and Drug Development
Organic Synthesis and Building Blocks
Materials Science and Polymer Chemistry
Analytical Chemistry and Sensors
Biochemistry and Enzyme Inhibition
Pharmacology and Receptor Binding Studies
properties
IUPAC Name |
3-methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2/c1-6-5-11-8-4-2-3-7(10(13)14)9(8)12-6/h2-4,6,11-12H,5H2,1H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIHDIXUQBAUTQY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNC2=CC=CC(=C2N1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-1,2,3,4-tetrahydroquinoxaline-5-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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